3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one

• IUPAC Name: 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C16H25N3O2/c1-12-6-7-13(14(20)17-12)15(21)18-8-5-9-19(11-10-18)16(2,3)4/h6-7H,5,8-11H2,1-4H3,(H,17,20)
• InChI Key: JYHITOIGTRZHLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C(=O)N1)C(=O)N2CCCN(CC2)C(C)(C)C
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol

Description

3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one, also known as TAK-659, is a small-molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in the signaling pathway of B-cells, which play a crucial role in the immune system. TAK-659 has been shown to have potential therapeutic applications in the treatment of various B-cell malignancies and autoimmune diseases.

Mechanism of Action

3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one works by selectively inhibiting the activity of BTK, which is a key enzyme involved in the signaling pathway of B-cells. BTK plays a crucial role in the activation and proliferation of B-cells, which are responsible for producing antibodies and fighting infections. By inhibiting BTK activity, 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one prevents the activation and proliferation of B-cells, leading to decreased production of antibodies and decreased immune response.
Biochemical and Physiological Effects:
3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one has been shown to have several biochemical and physiological effects in preclinical and clinical studies. In vitro studies have demonstrated that 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one inhibits BTK activity, leading to decreased proliferation and survival of B-cells. In vivo studies have shown that 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one has anti-tumor activity in various B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma. 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one has also been shown to have immunomodulatory effects, including decreased production of pro-inflammatory cytokines and increased production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one has several advantages for lab experiments, including its high selectivity for BTK and its ability to inhibit BTK activity in a dose-dependent manner. 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one also has good pharmacokinetic properties, including good oral bioavailability and long half-life. However, there are also some limitations to using 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one in lab experiments, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one and its potential therapeutic applications. One area of interest is the development of combination therapies that include 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one with other drugs that target different pathways in B-cells. Another area of interest is the study of 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one in autoimmune diseases, such as rheumatoid arthritis and lupus, where B-cells play a key role in the pathogenesis of the disease. Additionally, the development of 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one analogs with improved pharmacokinetic properties and selectivity for BTK is an area of ongoing research.

Synthesis Methods

The synthesis of 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one involves a multi-step process that starts with the reaction of 6-methyl-2-pyridone with tert-butyl carbazate to form the corresponding hydrazide. This intermediate is then reacted with phosgene to form the corresponding isocyanate, which is subsequently reacted with 4-tert-butyl-1,4-diazepane-1-carboxylic acid to form 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one.

Scientific Research Applications

3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one has been extensively studied in preclinical and clinical settings for its potential therapeutic applications. In vitro studies have shown that 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one inhibits BTK activity in a dose-dependent manner, leading to decreased proliferation and survival of B-cells. In vivo studies have demonstrated that 3-(4-tert-butyl-1,4-diazepane-1-carbonyl)-6-methyl-1H-pyridin-2-one has anti-tumor activity in various B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma.